5-(4-chlorobenzyl)-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 5-[(4-chlorophenyl)methyl]-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C20H16ClN3O2/c1-26-19-5-3-2-4-16(19)17-12-18-20(25)23(10-11-24(18)22-17)13-14-6-8-15(21)9-7-14/h2-12H,13H2,1H3
• InChI Key: QYQQCGLGMSGQJR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN3C=CN(C(=O)C3=C2)CC4=CC=C(C=C4)Cl
• Molecular Formula: C20H16ClN3O2
• Molecular Weight: 365.8 g/mol

Description

The compound is a pyrazole fused heterocycle. Pyrazole fused heterocycles are a class of compounds that have been synthesized for various applications, including as potential therapeutic agents.

Synthesis Analysis

An efficient method for the synthesis of pyrazole fused heterocycles involves the palladium-catalyzed solvent-free reaction of β-halovinyl/aryl aldehydes and 3-aminopyrazoles/5-aminopyrazoles under microwave irradiation. This method is applicable for the efficient synthesis of a wide range of substituted pyrazolo.

Chemical Reactions Analysis

The synthesis of pyrazole fused heterocycles involves reactions with β-halovinyl/aryl aldehydes and 3-aminopyrazoles/5-aminopyrazoles.

Scientific Research Applications

Cyclooxygenase Inhibitor

• The compound SC-560, structurally similar to the queried compound, has been studied as a cyclooxygenase-1-selective inhibitor. It shows potential in the formulation of oral bioavailability drugs (Long et al., 2009).

Antibacterial Activity

• A derivative of the compound exhibited significant antibacterial activity, particularly against bacteria like Bacillus subtilis and Staphylococcus aureus (Rai et al., 2009).

Corrosion Inhibition

• Pyranopyrazole derivatives, which are structurally related, have been studied for their efficacy in inhibiting mild steel corrosion in acidic environments (Yadav et al., 2016).

Anti-Inflammatory and Anti-Cancer Activity

• Some pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and screened for their in vitro cytotoxic activity against cancer cells, indicating potential for cancer treatment (Hassan et al., 2014).

Antimycobacterial Activity

• Certain pyrazine derivatives have shown activity against Mycobacterium tuberculosis, indicating potential for tuberculosis treatment (Zítko et al., 2013).

Phosphodiesterase 5 (PDE5) Inhibitory Activity

• Pyrazolopyrimidopyridazinones, a class containing similar structural features, have been evaluated for their potential in treating erectile dysfunction through PDE5 inhibition (Giovannoni et al., 2006).

Future Directions

The future directions for this compound could involve further exploration of its potential therapeutic applications, given that some pyrazole fused heterocycles have shown in vitro cytotoxic activities.